Cas no 2757912-40-4 (2-(Dimethylamino)butyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-(Dimethylamino)butyl 4-methylbenzene-1-sulfonate
• CAS No: 2757912-40-4
• MF: C₁₃H₂₁NO₃S
• MW: 271.375742673874
• CID: 6294939
• PubChem ID: 165871368
• Update Time: 2025-10-17

2-(Dimethylamino)butyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37152610
• 2757912-40-4
• 2-(dimethylamino)butyl 4-methylbenzene-1-sulfonate
• 2-(Dimethylamino)butyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H21NO3S/c1-5-12(14(3)4)10-17-18(15,16)13-8-6-11(2)7-9-13/h6-9,12H,5,10H2,1-4H3
• InChI Key： SHOQHBRECNQOQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(CC)N(C)C

Computed Properties

• Exact Mass: 271.12421471g/mol
• Monoisotopic Mass: 271.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Additional information on 2-(Dimethylamino)butyl 4-methylbenzene-1-sulfonate

Introduction to 2-(Dimethylamino)butyl 4-methylbenzene-1-sulfonate (CAS No. 2757912-40-4)

2-(Dimethylamino)butyl 4-methylbenzene-1-sulfonate, also known by its CAS number 2757912-40-4, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a dimethylamino group and a tosylate (p-toluenesulfonyl) group, making it a valuable reagent in various synthetic processes and biological assays.

The molecular formula of 2-(Dimethylamino)butyl 4-methylbenzene-1-sulfonate is C₁₃H₂₀N₁O₃S, and its molecular weight is approximately 268.36 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. Its physical and chemical properties make it suitable for a wide range of applications, from organic synthesis to drug discovery.

In the realm of organic synthesis, 2-(Dimethylamino)butyl 4-methylbenzene-1-sulfonate serves as an important intermediate in the preparation of more complex molecules. The dimethylamino group provides nucleophilic character, while the tosylate group acts as a good leaving group, facilitating various substitution reactions. This dual functionality makes it an ideal reagent for the synthesis of amines, ethers, and other functionalized compounds. Recent studies have highlighted its utility in the synthesis of bioactive molecules, particularly those with therapeutic potential.

In the context of pharmaceutical research, 2-(Dimethylamino)butyl 4-methylbenzene-1-sulfonate has shown promise as a lead compound for the development of new drugs. Its ability to modulate specific biological pathways has been explored in several preclinical studies. For instance, researchers have investigated its potential as an inhibitor of certain enzymes involved in metabolic disorders and cancer. The compound's structural features allow it to interact with target proteins in a highly specific manner, potentially leading to improved efficacy and reduced side effects compared to existing treatments.

The biological activity of 2-(Dimethylamino)butyl 4-methylbenzene-1-sulfonate has also been studied in cellular models. In vitro experiments have demonstrated its ability to influence cell signaling pathways, including those related to apoptosis and cell proliferation. These findings suggest that the compound could be developed into therapeutic agents for diseases characterized by abnormal cell growth or survival. Additionally, its low toxicity profile makes it an attractive candidate for further clinical evaluation.

Beyond its direct applications in drug discovery, 2-(Dimethylamino)butyl 4-methylbenzene-1-sulfonate has also found use in analytical chemistry. Its distinct spectroscopic properties make it useful as a reference standard or internal standard in chromatographic analyses. This application is particularly relevant in quality control processes for pharmaceuticals and other fine chemicals.

In summary, 2-(Dimethylamino)butyl 4-methylbenzene-1-sulfonate (CAS No. 2757912-40-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable tool for researchers working in organic synthesis, pharmaceutical development, and analytical chemistry. As ongoing research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases.